Cas no 66352-91-8 (Ethyl 4-{[7-(4-chlorophenoxy)heptyl]oxy}benzoate)

• Product Name: Ethyl 4-{[7-(4-chlorophenoxy)heptyl]oxy}benzoate
• CAS No: 66352-91-8
• MF: C₂₂H₂₇ClO₄
• MW: 390.900386095047
• CID: 2795655
• PubChem ID: 71369541
• Update Time: 2025-04-21

Ethyl 4-{[7-(4-chlorophenoxy)heptyl]oxy}benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-{[7-(4-CHLOROPHENOXY)HEPTYL]OXY}BENZOATE
• HXVXMNISDIHSPU-UHFFFAOYSA-N
• 66352-91-8
• 4-Ethoxycarbonylphenoxy-7-(4-chlorophenoxy)-heptane
• DTXSID10792560
• Ethyl 4-{[7-(4-chlorophenoxy)heptyl]oxy}benzoate

• Inchi： 1S/C22H27ClO4/c1-2-25-22(24)18-8-12-20(13-9-18)26-16-6-4-3-5-7-17-27-21-14-10-19(23)11-15-21/h8-15H,2-7,16-17H2,1H3
• InChI Key： HXVXMNISDIHSPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCCCCOC1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 390.1597870Da
• Monoisotopic Mass: 390.1597870Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 44.8Ų